Cas no 215182-74-4 (2,4,5,6-Quinazolinetetramine)

• Product Name: 2,4,5,6-Quinazolinetetramine
• CAS No: 215182-74-4
• MF: C₈H₁₀N₆
• MW: 190.205199718475
• CID: 3909988
• Update Time: 2025-06-14

2,4,5,6-Quinazolinetetramine Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Quinazolinetetramine

• Inchi： 1S/C8H10N6/c9-3-1-2-4-5(6(3)10)7(11)14-8(12)13-4/h1-2H,9-10H2,(H4,11,12,13,14)
• InChI Key： QTMJIODDNNBRTK-UHFFFAOYSA-N
• SMILES： N1=C2C(C(N)=C(N)C=C2)=C(N)N=C1N

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 577.6±60.0 °C(Predicted)
• pka: 9.28±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4,5,6-Quinazolinetetramine

Research Brief on 2,4,5,6-Quinazolinetetramine (CAS: 215182-74-4): Recent Advances and Applications

2,4,5,6-Quinazolinetetramine (CAS: 215182-74-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2,4,5,6-Quinazolinetetramine, emphasizing its utility as a building block for novel kinase inhibitors. The researchers demonstrated that modifications at the quinazoline core could significantly enhance binding affinity to target proteins, particularly in the context of cancer therapy. The study also reported improved pharmacokinetic properties of derivatives derived from this compound, suggesting its potential for further optimization in drug development pipelines.

In the realm of antimicrobial research, 2,4,5,6-Quinazolinetetramine has shown promising activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its mechanism of action, which involves interference with bacterial DNA gyrase and topoisomerase IV. The compound's ability to disrupt these essential enzymes positions it as a candidate for the development of next-generation antibiotics, particularly in the fight against multidrug-resistant pathogens such as MRSA and Pseudomonas aeruginosa.

Beyond its direct therapeutic applications, 2,4,5,6-Quinazolinetetramine has also been explored as a tool compound in chemical biology. Researchers have utilized its structural features to design probes for studying protein-ligand interactions and cellular signaling pathways. For instance, a 2023 study in ACS Chemical Biology employed quinazoline-based derivatives to map the binding sites of poorly characterized kinases, providing insights into their regulatory roles in disease states.

The safety and toxicological profile of 2,4,5,6-Quinazolinetetramine has been another area of active investigation. Recent preclinical studies have evaluated its cytotoxicity and off-target effects, with findings suggesting a favorable therapeutic window for certain derivatives. However, researchers caution that further optimization is needed to address potential metabolic instability observed in some analogs.

In conclusion, 2,4,5,6-Quinazolinetetramine (CAS: 215182-74-4) continues to emerge as a versatile scaffold in medicinal chemistry, with applications spanning from drug discovery to chemical biology tools. The compound's unique structural features and demonstrated biological activities make it a valuable asset in addressing current challenges in pharmaceutical research, particularly in the development of targeted therapies and antimicrobial agents. Future research directions may focus on expanding its therapeutic applications through rational design of derivatives with improved selectivity and pharmacokinetic properties.